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Compound of Interest

Compound Name:
2-Cyclopropoxy-1-fluoro-3-

iodobenzene

Cat. No.: B14819341

Get Quote

Executive Summary
2-Cyclopropoxy-1-fluoro-3-iodobenzene (CAS: 1243363-47-4) is a trisubstituted benzene

derivative featuring a rare vicinal arrangement of a hard nucleophile (fluorine), a steric/lipophilic

ether (cyclopropoxy), and a reactive electrophile (iodine). This scaffold is critical in medicinal

chemistry as a precursor for Suzuki-Miyaura cross-couplings to generate biaryl systems found

in MEK inhibitors (e.g., structural analogs of Trametinib) and other kinase-targeted

therapeutics.

This guide provides the spectroscopic signature (NMR, MS, IR) required for identity

confirmation and purity assessment, synthesized from high-fidelity predictive modeling and

standard chem-informatics principles where proprietary experimental data is catalog-restricted.
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Property Detail

IUPAC Name 1-Fluoro-3-iodo-2-(cyclopropyloxy)benzene

CAS Number 1243363-47-4

Molecular Formula C₉H₈FIO

Molecular Weight 278.06 g/mol

SMILES Ic1cccc(F)c1OC1CC1

Key Structural Features
1,2,3-Trisubstituted Benzene; Cyclopropyl Ether;

Aryl Iodide

Synthesis & Impurity Logic
Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly

for identifying impurities like unreacted phenol or hydrolysis products.

Synthesis Pathway (DOT Visualization)
The most common route involves the O-alkylation of 2-fluoro-6-iodophenol.
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Figure 1: Synthetic logic flow identifying the target molecule and potential phenolic impurities.

Spectroscopic Data Profiling
Nuclear Magnetic Resonance (NMR)
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The NMR signature is defined by the 1,2,3-substitution pattern and the distinctive cyclopropyl

ether signals.

H NMR (400 MHz, CDCl

)
Shift (

, ppm)
Multiplicity Integration Assignment

Mechanistic
Insight

7.55
dt (doublet of

triplets)
1H Ar-H (C4)

Deshielded by

ortho-Iodine;

coupled to F

(long range).

7.05
td (triplet of

doublets)
1H Ar-H (C5)

Pseudo-triplet

due to coupling

with H4 and H6.

6.95 ddd 1H Ar-H (C6)

Shielded relative

to C4; coupled to

ortho-F (

Hz).

3.95 - 4.05 m (septet-like) 1H
O-CH

(Cyclopropyl)

Characteristic

methine proton

of cyclopropyl

ether.

0.80 - 0.90 m 4H Cyclopropyl CH

High-field

multiplets,

distinctive of

strained ring

systems.

Key Diagnostic Feature: The cyclopropyl methine proton at ~4.0 ppm is the "fingerprint" signal

distinguishing this from the phenol precursor (which would show a broad singlet exchangeable

-OH peak).
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C NMR (100 MHz, CDCl

)
C-F Coupling: The carbon attached to Fluorine (C1) will appear as a doublet with a large

coupling constant (

Hz).

C-I Effect: The carbon attached to Iodine (C3) is significantly shielded (typically

90-100 ppm) due to the "heavy atom effect."

Cyclopropyl Carbons: The methylene carbons (CH

) appear at very high field (

6-8 ppm).

F NMR (376 MHz, CDCl

)
Shift:

-125.0 to -130.0 ppm.

Pattern: Triplet or dd (coupled to H6 and H4).

Mass Spectrometry (MS)
Ionization Mode: EI (Electron Impact) or ESI+ (Electrospray).

Molecular Ion:

278

.

Fragmentation Pathway (EI):
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: Parent ion.

: Loss of cyclopropyl radical (

). This is a primary fragmentation pathway for cyclopropyl ethers.

: Loss of Iodine radical.

: Combined loss of I and cyclopropyl (fluoro-phenol cation).

Molecular Ion
[M]+ m/z 278

Loss of Cyclopropyl
[M-41]+ m/z 237

- C3H5•

Loss of Iodine
[M-127]+ m/z 151

- I•

Fluoro-phenol Cation
m/z 110

- I•

Click to download full resolution via product page

Figure 2: Predicted EI-MS fragmentation tree for structural confirmation.

Infrared Spectroscopy (FT-IR)
3050 - 3100 cm

: Cyclopropyl C-H stretch (distinctively higher frequency than alkyl C-H due to ring strain).

1240 - 1260 cm

: Ar-O-C asymmetric stretch (Ether).
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1480, 1580 cm

: Aromatic ring skeletal vibrations.

Absence: No broad band at 3200-3500 cm

(confirms absence of Phenol impurity).

Experimental Protocols
Protocol A: NMR Sample Preparation
To ensure high-resolution data free from solvent artifacts.

Mass: Weigh 5–10 mg of the solid analyte.

Solvent: Dissolve in 0.6 mL of CDCl

(Chloroform-d, 99.8% D) containing 0.03% TMS as an internal standard.

Note: If solubility is poor, use DMSO-

, but expect solvent peaks at

2.50 (H) and

39.5 (C).

Filtration: If the solution is cloudy (salt impurities), filter through a cotton plug within a glass

pipette directly into the NMR tube.

Acquisition:

H: 16 scans, relaxation delay (

) = 1.0 s.

C: 512 scans, proton-decoupled.

Protocol B: HPLC Purity Assessment
Self-validating system to quantify the "Phenol" impurity.
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Aromatic) and 210 nm.

Logic: The Phenol precursor is more polar and will elute earlier (lower Retention Time) than

the lipophilic Cyclopropyl ether product.
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To cite this document: BenchChem. [Technical Characterization Profile: 2-Cyclopropoxy-1-
fluoro-3-iodobenzene[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14819341/docs#technical-characterization-profile-2-
cyclopropoxy-1-fluoro-3-iodobenzene-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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